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Compound of Interest

Compound Name: Rubidium bromide

Cat. No.: B3029768

Solubility Profile of Rubidium Bromide: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of rubidium
bromide (RbBr) in water and various organic solvents. The data presented herein is intended
to support research and development activities where rubidium bromide is utilized.

Quantitative Solubility Data

The solubility of rubidium bromide in water exhibits a strong positive correlation with
temperature. In contrast, its solubility in common organic solvents is significantly lower. The
following tables summarize the quantitative solubility data for rubidium bromide.

Table 1: Solubility of Rubidium Bromide in Water at Various Temperatures[1]
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Temperature (°C)

Solubility ( g/100 g of water)

0 89

25 113
40 132
60 155
100 191

Table 2: Solubility of Rubidium Bromide in Other Solvents[1]

Solubility ( g/100 g of

Solvent Temperature (°C)

solvent)
Acetone 18 0.00505
Acetone 37 0.0047
Acetonitrile 18 0.061
Acetonitrile 25 0.047
Ethanol 25 0.078
Methanol 18 2.58
Methanol 25 2.52

Experimental Protocol for Determining Solubility

The following is a detailed methodology for the experimental determination of the solubility of

an inorganic salt such as rubidium bromide. This protocol is a synthesis of established

methods for solubility measurement.[2][3][4]

Objective: To determine the concentration of a saturated solution of rubidium bromide in a

given solvent at a specific temperature.

Materials:
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e Rubidium bromide, analytical grade

e Solvent (e.g., deionized water, ethanol)

e Volumetric flasks

» Beakers

 Stirring plate and magnetic stir bars

o Constant temperature water bath or incubator
o Calibrated thermometer

e Analytical balance

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
e Drying oven

o Evaporating dish

Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of rubidium bromide to a known volume of the solvent in a
beaker. The excess solid is crucial to ensure that the solution reaches saturation.

o Place the beaker in a constant temperature water bath set to the desired temperature.

o Stir the mixture vigorously using a magnetic stirrer for a sufficient period to ensure
equilibrium is reached. A minimum of 24 hours is recommended, with periodic checks to
ensure undissolved solid remains.

o Sample Withdrawal and Filtration:

o Once equilibrium is established, cease stirring and allow the undissolved solid to settle.
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o Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)
using a pre-heated or pre-cooled pipette to match the temperature of the solution,
minimizing any temperature-induced precipitation.

o Immediately filter the withdrawn sample using a syringe filter into a pre-weighed volumetric
flask. This step is critical to remove any undissolved microcrystals.

o Gravimetric Analysis:
o Accurately weigh the volumetric flask containing the filtered saturated solution.
o Transfer the solution to a pre-weighed evaporating dish.

o Gently heat the evaporating dish in a drying oven at a temperature sufficient to evaporate
the solvent without decomposing the rubidium bromide (e.g., 110°C for water).

o Continue drying until a constant weight of the solid residue is achieved.

o Cool the evaporating dish in a desiccator to prevent moisture absorption and then weigh it
accurately.

o Calculation of Solubility:

o Calculate the mass of the dissolved rubidium bromide by subtracting the initial weight of
the evaporating dish from the final weight.

o Determine the mass of the solvent by subtracting the mass of the dissolved rubidium
bromide from the total mass of the saturated solution.

o Express the solubility in grams of rubidium bromide per 100 grams of the solvent.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of rubidium bromide.
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Start: Prepare Materials and Equipment

l

Add excess Rubidium Bromide to a known volume of solvent

i

Equilibrate at constant temperature with stirring

l

Cease stirring and allow solid to settle

l

Withdraw and filter a known volume of supernatant

i

Weigh the filtered saturated solution

l

Evaporate the solvent to obtain dry Rubidium Bromide

l

Weigh the dry Rubidium Bromide

i

Calculate Solubility (g/100g solvent)

l

End

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Rubidium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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